Cas no 1807128-73-9 (Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate
• CAS No: 1807128-73-9
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4886461
• Update Time: 2025-07-19

Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)6-5(7(11)12)2-4(3-10)8(13)14-6/h2,7H,3H2,1H3
• InChI Key： IDOCPLNBUPTPLS-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C(=O)OC)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate

Recent Advances in the Application of Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS: 1807128-73-9) in Chemical Biology and Pharmaceutical Research

Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS: 1807128-73-9) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. The unique combination of functional groups, including the chloromethyl, difluoromethyl, and fluoropyridine moieties, imparts distinct reactivity and pharmacological properties to this molecule, making it a valuable scaffold in drug discovery.

Recent studies have highlighted the role of Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate in the development of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the incorporation of fluorinated pyridine derivatives has been shown to enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a precursor in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors, which exhibited improved metabolic stability and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its applications in kinase inhibitor development, Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate has been explored in the design of covalent inhibitors. The chloromethyl group enables the formation of irreversible bonds with cysteine residues in target proteins, a strategy that has been successfully employed in the development of BTK (Bruton's Tyrosine Kinase) and KRAS inhibitors. A recent preprint on bioRxiv (2024) detailed the optimization of this scaffold for covalent inhibition, achieving nanomolar potency against challenging targets such as KRAS G12C mutants.

The synthetic accessibility of Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate has also been a focus of recent research. Advances in fluorination methodologies, particularly the use of transition metal-catalyzed C-H activation, have streamlined the production of this compound and its derivatives. A 2024 report in Organic Process Research & Development described a scalable, cost-effective route to synthesize this intermediate with high purity and yield, addressing previous challenges related to regioselectivity and byproduct formation.

Beyond its role in small-molecule drug discovery, this compound has found applications in chemical biology tools. Researchers have utilized its reactive chloromethyl group for the site-specific modification of proteins and nucleic acids, enabling the study of biomolecular interactions and cellular processes. A notable example is its incorporation into activity-based probes (ABPs) for profiling enzyme activity in complex biological samples, as reported in a 2023 ACS Chemical Biology publication.

In conclusion, Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS: 1807128-73-9) represents a multifaceted building block in modern drug discovery and chemical biology. Its unique structural features and reactivity profile continue to inspire innovative applications, from targeted covalent inhibitors to advanced chemical probes. As synthetic methodologies evolve and our understanding of fluorinated compounds deepens, this scaffold is poised to play an even greater role in addressing unmet medical needs and advancing fundamental research in the life sciences.